(S)-(+)-2-Methylbutyl methanesulfonate
CAS No.: 104418-40-8
VCID: VC0010577
Molecular Formula: C6H14O3S
Molecular Weight: 166.24 g/mol
* For research use only. Not for human or veterinary use.

Description | (S)-(+)-2-Methylbutyl methanesulfonate is a chemical compound with the molecular formula and a molecular weight of 166.24 . It is also identified by the CAS number 104418-40-8 . Synonyms for this compound include (2S)-2-methylbutyl]methanesulfonate and (+)-Methanesulfonic acid (S)-2-methylbutyl ester . It is used in professional manufacturing, research laboratories, and industrial or commercial applications . This chemical, with a purity of approximately 99%, is often categorized under product families like catalysts, organic building blocks, and chiral building blocks . The molecule contains 23 bonds: 9 non-H bonds, 2 multiple bonds, 4 rotatable bonds, 2 double bonds, and 1 sulfonate . A similar compound is butyl methanesulfonate, which has the molecular formula and a molecular weight of 152.21 g/mol . Another related compound is methyl methanesulfonate (MMS), also known as methyl mesylate, an alkylating agent, carcinogen, suspected reproductive toxicant, and potential skin/sense organ toxicant used in cancer treatment . |
---|---|
CAS No. | 104418-40-8 |
Product Name | (S)-(+)-2-Methylbutyl methanesulfonate |
Molecular Formula | C6H14O3S |
Molecular Weight | 166.24 g/mol |
IUPAC Name | [(2S)-2-methylbutyl] methanesulfonate |
Standard InChI | InChI=1S/C6H14O3S/c1-4-6(2)5-9-10(3,7)8/h6H,4-5H2,1-3H3/t6-/m0/s1 |
Standard InChIKey | BANBAERELZGEAJ-LURJTMIESA-N |
SMILES | CCC(C)COS(=O)(=O)C |
Canonical SMILES | CCC(C)COS(=O)(=O)C |
PubChem Compound | 15698189 |
Last Modified | Sep 13 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume